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Compound of Interest

Compound Name: Benzyl-PEG8-alcohol

Cat. No.: B1528968

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of Benzyl-PEG8-alcohol. This molecule is a monodisperse polyethylene glycol
(PEG) derivative containing a benzyl ether at one terminus and a hydroxyl group at the other,
making it a valuable bifunctional linker in bioconjugation, drug delivery, and proteomics,
particularly as a component in Proteolysis Targeting Chimeras (PROTACS).

Core Chemical and Physical Properties

Benzyl-PEG8-alcohol, with the CAS number 477775-73-8, is a well-defined chemical entity. Its
structure consists of a benzyl group attached to an octaethylene glycol chain, terminating in a
primary alcohol. This amphipathic nature, combining a hydrophobic benzyl group with a
hydrophilic PEG chain, influences its solubility and interaction with biological systems.

Identification and Structure
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Property Value Source

2-[2-[2-[2-[2-[2-[2-(2-

henylmethoxyethoxy)ethoxy]e
IUPAC Name breny Y Y) V] [1]

thoxylethoxy]ethoxy]ethoxy]eth

oxy]ethanol

1-Phenyl-2,5,8,11,14,17,20,23-

octaoxapentacosan-25-ol,

Synonyms Octaethylene glycol [1]
monobenzyl ether, BnO-PEG8S-
OH
CAS Number 477775-73-8 [1]
Molecular Formula C23H4009 [1]
Molecular Weight 460.6 g/mol [1]
_ C1=CC=C(C=C1)coccocco
Canonical SMILES [1]
ccoccocecoceocecocco

Computed Physicochemical Data

While extensive experimental data for Benzyl-PEG8-alcohol is not readily available in public
literature, computational models provide valuable insights into its properties.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-PEG8-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-PEG8-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-PEG8-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-PEG8-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-PEG8-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-PEG8-alcohol
https://www.benchchem.com/product/b1528968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Computed Value Source
XLogP3 0.8 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 9 PubChem
Rotatable Bond Count 25 PubChem
Exact Mass 460.267233 g/mol [1]
Monoisotopic Mass 460.267233 g/mol [1]
Topological Polar Surface Area 109 A2 PubChem
Heavy Atom Count 32 PubChem

Physical State and Solubility

Based on the properties of similar PEG compounds and the parent compound, benzyl alcohol,
Benzyl-PEG8-alcohol is expected to be a liquid at room temperature. Its amphipathic structure
suggests solubility in a range of solvents. The hydrophilic PEG chain confers solubility in water
and other polar solvents, while the benzyl group provides solubility in some organic solvents.

o Appearance: Expected to be a colorless to pale yellow liquid.

o Solubility: Soluble in water, ethanol, methanol, and other polar organic solvents. Solubility in
nonpolar organic solvents is expected to be limited.

Experimental Protocols for Physicochemical
Characterization

Due to the limited availability of specific experimental data for Benzyl-PEG8-alcohol, this
section outlines general methodologies commonly employed for the characterization of
PEGylated molecules. These protocols are foundational for any researcher aiming to verify the
identity, purity, and physicochemical properties of this compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To confirm the chemical structure and assess purity.
Methodology:

Sample Preparation: Dissolve 5-10 mg of Benzyl-PEG8-alcohol in a suitable deuterated
solvent (e.g., CDCIs, D20, or DMSO-ds).

'H NMR Analysis: Acquire the proton NMR spectrum. The spectrum should show
characteristic peaks for the aromatic protons of the benzyl group (typically in the & 7.2-7.4
ppm region), the benzylic methylene protons (around & 4.5 ppm), the ethylene glycol repeat
units (a complex multiplet typically between & 3.5-3.7 ppm), and the terminal alcohol proton.

13C NMR Analysis: Acquire the carbon NMR spectrum to confirm the presence of all carbon
atoms in their expected chemical environments.

Data Interpretation: Integrate the proton signals to confirm the ratio of protons in different
parts of the molecule, which should be consistent with the structure of Benzyl-PEG8-
alcohol.

Mass Spectrometry (MS)

Purpose: To determine the exact molecular weight and confirm the molecular formula.
Methodology:

Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g.,
methanol or acetonitrile) with or without a small amount of an ionization aid (e.g., formic acid
for ESI+).

Analysis: Infuse the sample into an electrospray ionization (ESI) or matrix-assisted laser
desorption/ionization (MALDI) mass spectrometer.

Data Interpretation: The resulting mass spectrum should show a prominent peak
corresponding to the molecular ion ([M+H]* or [M+Na]*). The measured mass should be
within a few ppm of the calculated exact mass (460.267233 Da).
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Size Exclusion Chromatography (SEC)

Purpose: To determine the hydrodynamic volume and assess the polydispersity of the PEG
chain.

Methodology:

o System Preparation: Use a chromatographic system equipped with a refractive index (RI) or
UV detector and a column suitable for separating polymers in the molecular weight range of
interest.

» Mobile Phase: Select a suitable mobile phase in which the sample is soluble (e.g., aqueous
buffer or an organic solvent like THF).

e Analysis: Inject the sample and a series of monodisperse PEG standards.

o Data Interpretation: The retention time of Benzyl-PEG8-alcohol will be compared to the
calibration curve generated from the standards to determine its apparent molecular weight
and polydispersity index (PDI). For a monodisperse compound like Benzyl-PEG8-alcohol,
the PDI should be close to 1.0.

X-ray Diffraction (XRD)

Purpose: To determine the crystalline or amorphous nature of the compound in its solid state.
Methodology:

o Sample Preparation: If the sample can be solidified, prepare a powdered sample.

e Analysis: Analyze the sample using a powder X-ray diffractometer.

o Data Interpretation: A diffractogram with sharp, well-defined peaks indicates a crystalline
structure, while a broad halo suggests an amorphous state.

Logical Relationship of Physicochemical Properties

The physicochemical properties of Benzyl-PEG8-alcohol are interconnected and dictate its
behavior in various applications. The following diagram illustrates these relationships.
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Caption: Interrelationship of Benzyl-PEG8-alcohol's structural and physicochemical

properties.

Safety and Handling

A safety data sheet (SDS) for Benzyl-PEG8-alcohol indicates that comprehensive

toxicological data is not available.[2] Therefore, it should be handled with the standard

precautions for laboratory chemicals.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

o Handling: Use in a well-ventilated area. Avoid breathing vapors, mist, or gas. Avoid contact

with skin and eyes.

o Storage: Store in a tightly closed container in a dry and well-ventilated place.

This technical guide provides a summary of the available information on the physicochemical

properties of Benzyl-PEG8-alcohol. For researchers and drug development professionals, a
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thorough experimental characterization of this important linker molecule is recommended to
ensure its suitability for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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